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Compound of Interest

Compound Name: (R)-(-)-2-Heptanol

Cat. No.: B1630902 Get Quote

Core Physical and Chemical Properties
(R)-(-)-2-Heptanol is a chiral secondary alcohol.[1][2] Its physical characteristics are crucial for

its application in organic synthesis and as a pharmaceutical intermediate.[3]

Data Presentation: Physical Properties of (R)-(-)-2-Heptanol

The following table summarizes the key physical properties of (R)-(-)-2-Heptanol.
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Property Value Conditions

Molecular Formula C₇H₁₆O

Molecular Weight 116.20 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 74-75 °C at 23 mm Hg[3][4]

159-160 °C (est.) at 760 mm Hg[5]

Melting Point -30.45 °C (estimate)

Density 0.818 g/mL at 25 °C[3][4]

Refractive Index (n_D) 1.419 at 20 °C[3][4]

Specific Optical Rotation ([α]D) -9.5° neat, at 20 °C[3][4]

Flash Point 148 °F (64.4 °C)

Solubility Soluble in alcohol Insoluble in water[5]

Experimental Protocols
The following sections detail the standard methodologies for determining the primary physical

properties of a liquid compound like (R)-(-)-2-Heptanol.

Determination of Boiling Point (Micro Reflux Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[6] For small sample volumes, the micro-reflux method is suitable.[7]

Methodology:

Sample Preparation: Add approximately 0.5 mL of the liquid sample into a small test tube

along with a magnetic stir bar to prevent bumping.[7]

Apparatus Setup: Clamp the test tube in a heating block on a hot plate stirrer. Suspend a

thermometer so that its bulb is about 1 cm above the liquid's surface.[7]
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Heating: Turn on the stirrer for gentle agitation and begin heating the block.[7]

Observation: Observe the sample until it boils and its vapor condenses on the test tube

walls, creating a "reflux ring." The thermometer bulb should be level with this ring for an

accurate measurement.[7]

Data Recording: When the liquid is gently refluxing, the temperature reading on the

thermometer should stabilize. This stable temperature is the boiling point.[7]

Cooling: Once the measurement is complete, stop heating but leave the stirrer on. Allow the

apparatus to cool before disassembly.[7]

Determination of Density
Density is the mass of a substance per unit volume. A straightforward method involves

weighing a precise volume of the liquid.[8]

Methodology:

Weighing the Empty Vessel: Place a clean, dry measuring cylinder on a digital balance and

tare it to zero.[8][9]

Measuring Volume: Accurately measure a specific volume (e.g., 10 mL) of the liquid using

the measuring cylinder. Read the volume from the bottom of the meniscus with your eye

level to the mark to avoid parallax error.[8]

Weighing the Liquid: Place the measuring cylinder containing the liquid back on the tared

balance and record the mass.[8]

Calculation: Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).[8]

For greater accuracy, repeat the measurement and average the results.

Determination of Refractive Index
The refractive index measures how much the path of light is bent, or refracted, when entering a

material.[10] It is a characteristic property dependent on temperature and the wavelength of

light used.[10]
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Methodology (using an Abbe Refractometer):

Calibration: Ensure the refractometer is calibrated using a standard sample with a known

refractive index, such as distilled water.

Sample Application: Place a few drops of the liquid sample onto the prism of the

refractometer.

Measurement: Close the prism and allow the sample to spread into a thin film. If the

instrument is temperature-controlled, wait for the sample to reach the set temperature

(typically 20°C).

Reading: Look through the eyepiece and adjust the controls until the dividing line between

the light and dark fields is sharp and centered on the crosshairs.

Data Recording: Read the refractive index value from the instrument's scale. Correct the

value for temperature if the measurement was not performed at the standard 20°C.[10]

Determination of Optical Rotation
Optical rotation is the angle through which the plane of polarization is rotated when polarized

light passes through a sample of a chiral compound.[11] A polarimeter is used for this

measurement.[12]

Methodology:

Blank Measurement: Fill the polarimeter cell with the solvent used to dissolve the sample (or

leave it empty if the sample is "neat") and place it in the polarimeter. This measurement

serves as the zero or blank reading.[12]

Sample Preparation: Prepare a solution of the chiral compound at a known concentration (c),

typically in g/mL.[12] If measuring a neat liquid, the concentration is equal to its density.

Sample Measurement: Fill the polarimeter cell of a known path length (l), measured in

decimeters (dm), with the sample solution. Ensure no air bubbles are in the light path.[12]

Data Recording: Place the sample cell in the polarimeter and record the observed angle of

rotation (α).[12]
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Calculation of Specific Rotation: Use Biot's law to calculate the specific rotation [α]: [α] = α / (l

* c)[12] The specific rotation is a standardized physical property of the compound.

Visualizations
The following diagrams illustrate the logical workflow for determining physical properties and

the fundamental principle of polarimetry.
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Caption: Workflow for determining the physical properties of a liquid.
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Principle of Polarimetry
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Caption: Diagram illustrating the principle of optical rotation measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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